Cas no 653602-04-1 (Benzeneacetaldehyde, 4-(methylsulfinyl)-)

• Product Name: Benzeneacetaldehyde, 4-(methylsulfinyl)-
• CAS No: 653602-04-1
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 399710
• PubChem ID: 71376026
• Update Time: 2025-04-19

Benzeneacetaldehyde, 4-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, 4-(methylsulfinyl)-
• 2-(4-methylsulfinylphenyl)acetaldehyde
• DTXSID50798748
• 653602-04-1
• [4-(Methanesulfinyl)phenyl]acetaldehyde

• Inchi： 1S/C9H10O2S/c1-12(11)9-4-2-8(3-5-9)6-7-10/h2-5,7H,6H2,1H3
• InChI Key： SWHIFQRPRZZHPI-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(CC=O)=CC=1)=O

Computed Properties

• Exact Mass: 182.0402
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 34.14